Cas no 27869-04-1 (Cyanomethanesulfonyl chloride)

• Product name: Cyanomethanesulfonyl chloride
• CAS No: 27869-04-1
• MF: C₂H₂ClNO₂S
• MW: 139.560778141022
• MDL: MFCD11646184
• CID: 1432870
• PubChem ID: 13142426

Cyanomethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Methanesulfonyl chloride, cyano-
• Cyanomethanesulfonyl chloride
• cyanomethylsulfonylchloride
• cyanomethylsulfonly chloride
• cyanomethylsulphonyl chloride
• 1-cyanomethanesulfonyl chloride
• Cyanomethanesulfonic acid chloride
• QSOXEHOYDPAXTG-UHFFFAOYSA-N
• NE28570
• Cyanomethanesulfonyl chloride, AldrichCPR
• SY045335
• EN300-50576
• BS-12720
• 27869-04-1
• DB-103192
• F8880-6828
• MFCD11646184
• SCHEMBL1622357
• CBA86904
• CyanomethanesulfonylChloride
• AKOS009358334
• H11940

• MDL： MFCD11646184
• Inchi： 1S/C2H2ClNO2S/c3-7(5,6)2-1-4/h2H2
• InChI Key： QSOXEHOYDPAXTG-UHFFFAOYSA-N
• SMILES： ClS(C([H])([H])C#N)(=O)=O

Computed Properties

• Exact Mass: 138.94956
• Monoisotopic Mass: 138.9494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.3

Experimental Properties

• PSA: 57.93

Additional information on Cyanomethanesulfonyl chloride

Professional Introduction to Cyanomethanesulfonyl chloride (CAS No: 27869-04-1)

Cyanomethanesulfonyl chloride, with the chemical formula ClC₃NSO₂, is a versatile and highly reactive intermediate in organic synthesis. Its unique structural features make it invaluable in the development of pharmaceuticals, agrochemicals, and specialty chemicals. This compound is particularly noted for its role in the synthesis of sulfonamides, which are a class of heterocyclic compounds with significant biological activity. The CAS number 27869-04-1 provides a unique identifier for this substance, ensuring consistency and accuracy in its use across various scientific and industrial applications.

The reactivity of Cyanomethanesulfonyl chloride stems from its ability to participate in nucleophilic substitution reactions, where the cyano group can be displaced by a variety of nucleophiles. This property has been leveraged in recent years to develop novel synthetic pathways for complex molecules. For instance, researchers have utilized this compound to introduce sulfonamide functionalities into bioactive scaffolds, enhancing the binding affinity and selectivity of drug candidates. The growing interest in sulfonamide-based therapeutics underscores the importance of efficient synthetic methods, making Cyanomethanesulfonyl chloride a cornerstone in modern medicinal chemistry.

In the realm of pharmaceutical research, Cyanomethanesulfonyl chloride has been employed in the synthesis of protease inhibitors, which are critical for treating diseases such as HIV and cancer. The ability to introduce sulfonamide moieties at specific positions on these inhibitors allows for fine-tuning their pharmacological properties. Recent studies have highlighted its utility in generating derivatives with improved solubility and metabolic stability, thereby enhancing their therapeutic efficacy. The compound's role in these advancements demonstrates its indispensable nature in drug discovery and development pipelines.

Beyond pharmaceuticals, Cyanomethanesulfonyl chloride finds applications in the agrochemical industry, where it is used to synthesize herbicides and fungicides. Its reactivity enables the creation of compounds that exhibit potent activity against a broad spectrum of pests while maintaining environmental safety. Innovations in green chemistry have led to the exploration of more sustainable synthetic routes involving Cyanomethanesulfonyl chloride, aligning with global efforts to reduce the ecological footprint of chemical manufacturing processes.

The compound's significance is further amplified by its use in materials science. Researchers have utilized Cyanomethanesulfonyl chloride to develop advanced polymers and coatings with enhanced durability and functionality. These materials find applications in industries ranging from aerospace to electronics, where performance under extreme conditions is paramount. The versatility of this intermediate underscores its broad utility across multiple scientific disciplines.

In summary, Cyanomethanesulfonyl chloride (CAS No: 27869-04-1) is a multifaceted reagent that plays a pivotal role in organic synthesis. Its ability to facilitate the introduction of sulfonamide groups into various molecular frameworks has driven numerous advancements in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow even further, solidifying its position as a cornerstone of modern chemical innovation.